Cas no 1420791-52-1 (6-Fluoro-2,5-dimethylquinolin-8-amine)

6-Fluoro-2,5-dimethylquinolin-8-amine is a fluorinated quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a fluorine substituent and dimethyl groups, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The amine group at the 8-position offers versatility for further functionalization, enabling the development of targeted molecules. This compound exhibits favorable stability and solubility properties, facilitating its use in diverse experimental conditions. Its unique structural features make it particularly useful in medicinal chemistry for designing inhibitors or probes. High purity and well-defined synthesis routes ensure reproducibility in research applications.

6-Fluoro-2,5-dimethylquinolin-8-amine structure

1420791-52-1 structure

Product Name:6-Fluoro-2,5-dimethylquinolin-8-amine

CAS No:1420791-52-1

MF:C₁₁H₁₁FN₂

MW:190.216845750809

CID:5705328

PubChem ID:97036678

Update Time:2025-05-28

6-Fluoro-2,5-dimethylquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

- DTXSID701280935
- 8-Quinolinamine, 6-fluoro-2,5-dimethyl-
- SB68396
- 1420791-52-1
- 6-Fluoro-2,5-dimethylquinolin-8-amine
- 6-Fluoro-2,5-dimethyl-quinolin-8-ylamine
- Inchi： 1S/C11H11FN2/c1-6-3-4-8-7(2)9(12)5-10(13)11(8)14-6/h3-5H,13H2,1-2H3
- InChI Key： KTJFVBIRVLTOPD-UHFFFAOYSA-N
- SMILES： FC1C=C(C2C(=CC=C(C)N=2)C=1C)N

Computed Properties

Exact Mass: 190.091
Monoisotopic Mass: 190.091
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9A^2
XLogP3: 2.4

Experimental Properties

Density: 1.220±0.06 g/cm3(Predicted)
Boiling Point: 334.4±37.0 °C(Predicted)
pka: 3.21±0.50(Predicted)

6-Fluoro-2,5-dimethylquinolin-8-amine Pricemore >>

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